Cas no 67714-28-7 (Cyclohexanecarboxylic acid, 2-oxo-1-(phenylmethyl)-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-oxo-1-(phenylmethyl)-, ethyl ester
• CAS No: 67714-28-7
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 394241
• PubChem ID: 10445323
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-oxo-1-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-oxo-1-(phenylmethyl)-, ethyl ester
• ethyl 1-benzyl-2-oxocyclohexane-1-carboxylate
• DTXSID60440069
• 67714-28-7

• Inchi： 1S/C16H20O3/c1-2-19-15(18)16(11-7-6-10-14(16)17)12-13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,10-12H2,1H3
• InChI Key： UGMXSKJAFNGZDB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(CCCC1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.1413
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37